Cas no 68610-82-2 (Dihexyl phthalate)

Dihexyl phthalate structure
Dihexyl phthalate structure
Product Name:Dihexyl phthalate
CAS No:68610-82-2
MF:C20H30O4
MW:334.449806690216
CID:2687667
Update Time:2023-08-07

Dihexyl phthalate Chemical and Physical Properties

Names and Identifiers

    • DIHEXYL PHTHALATE
    • Di-n-hexyl phthalate
    • Di-n-hexylphthalate
    • 1,2-Benzenedicarboxylic acid, dihexyl ester
    • Phthalic acid, dihexyl ester
    • Phthalic Acid Di-n-hexyl Ester
    • phthalic acid dihexyl ester
    • N-Dihexyl phthalate
    • Bis(n-hexyl) phthalate
    • Dihexyl 1,2-benzenedicarboxylate
    • Hexyl phthalate, 1,2-
    • dihexyl benzene-1,2-dicarboxylate
    • Dihexylester kyseliny ftalove
    • Di(n-hexyl)phthalate
    • 1,2-Benzenedioic acid dihexyl ester
    • Di
    • Dihexyl phthalate
    • Inchi: 1S/C20H30O4/c1-3-5-7-11-15-23-19(21)17-13-9-10-14-18(17)20(22)24-16-12-8-6-4-2/h9-10,13-14H,3-8,11-12,15-16H2,1-2H3
    • InChI Key: KCXZNSGUUQJJTR-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)OCCCCCC)=O)CCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 320
  • XLogP3: 6.9
  • Topological Polar Surface Area: 52.6
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